Cas no 66761-09-9 (Linichlorin B)

• Product Name: Linichlorin B
• CAS No: 66761-09-9
• MF: C₁₉H₂₃ClO₆
• MW: 382.835325479507
• CID: 2043311
• Update Time: 2025-04-21

Linichlorin B Chemical and Physical Properties

Names and Identifiers

• Linichlorin B
• 3-Chloro-2-hydroxy-2-methylpropionic acid [dodecahydro-8-hydroxy-3,6,9-tris(methylene)-2-oxoazuleno[4,5-b]furan-4-yl] ester

• Inchi： 1S/C19H23ClO6/c1-8-5-13(25-18(23)19(4,24)7-20)15-10(3)17(22)26-16(15)14-9(2)12(21)6-11(8)14/h11-16,21,24H,1-3,5-7H2,4H3
• InChI Key： MDFBCTWQQQIZSM-UHFFFAOYSA-N
• SMILES： CC(C(OC1C2C(OC(C2=C)=O)C2C(CC(C2=C)O)C(=C)C1)=O)(CCl)O

Computed Properties

• Exact Mass: 382.118
• Monoisotopic Mass: 382.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2
• XLogP3: 0.283

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives